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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of
2'-Deoxy-NAD+ (Nicotinamide Adenine Dinucleotide) probes in flow cytometry. This powerful
combination allows for the sensitive and high-throughput analysis of ADP-ribosyltransferase
(ARTD), particularly Poly(ADP-ribose) Polymerase 1 (PARP1), activity at the single-cell level.
This methodology is invaluable for basic research, drug discovery, and the development of
therapeutics targeting DNA damage response pathways.

Introduction to 2'-Deoxy-NAD+ Probes in Flow
Cytometry

Poly(ADP-ribosyl)ation is a critical post-translational modification involved in a variety of cellular
processes, including DNA repair, chromatin remodeling, and cell death.[1] PARP1, a key
enzyme in the DNA damage response, is activated by DNA strand breaks and utilizes NAD+ as
a substrate to synthesize poly(ADP-ribose) (PAR) chains on itself and other nuclear proteins.
This PARylation process is crucial for the recruitment of DNA repair factors.
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2'-Deoxy-NAD+ analogs, particularly those modified with a "clickable" functional group such as
an alkyne or an azide, serve as powerful probes for monitoring PARP1 activity. These probes
are incorporated by PARP1 into PAR chains. Subsequent copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) or "click" chemistry allows for the covalent attachment of a fluorescent
reporter molecule. The resulting fluorescence intensity, which is proportional to the level of
PARP1 activity, can then be quantified on a single-cell basis using flow cytometry. This
approach offers a significant advantage over traditional methods by enabling high-throughput
analysis of heterogeneous cell populations.

Applications
Monitoring PARP1/ARTD1 Activity

The primary application of clickable 2'-Deoxy-NAD+ probes in flow cytometry is the direct
measurement of intracellular PARP1 activity. Following the induction of DNA damage, cells are
incubated with the clickable 2'-Deoxy-NAD+ analog. The incorporated probe is then
fluorescently labeled, and the mean fluorescence intensity (MFI) of the cell population is
measured by flow cytometry, providing a quantitative readout of PARP1 activation.

High-Throughput Screening of PARP Inhibitors

This method is highly amenable to high-throughput screening (HTS) for the identification and
characterization of PARP inhibitors.[2] Cells are pre-treated with compounds from a chemical
library before DNA damage induction and probe incubation. The efficacy of a test compound is
determined by its ability to reduce the fluorescence signal, indicating inhibition of PARP1
activity. The single-cell resolution of flow cytometry allows for the identification of compounds
with varying potencies and the potential to uncover off-target effects.

Assessing Cellular DNA Damage Response

The activation of PARP1 is a hallmark of the cellular response to DNA damage.[3][4] By
quantifying PARP1 activity using 2'-Deoxy-NAD+ probes, researchers can assess the extent of
DNA damage induced by various agents, such as genotoxic drugs or radiation. This application
is critical in cancer research for evaluating the efficacy of DNA-damaging therapies and
understanding mechanisms of drug resistance.

Data Presentation
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Table 1: Example Data from a PARP Inhibitor Screening

Assay

Mean Fluorescence

Compound Concentration (uM) . % Inhibition
Intensity (MFI)

Vehicle (DMSO) 15,842 0
Olaparib 0.01 12,357 22.0
Olaparib 0.1 7,921 50.0
Olaparib 1 2,535 84.0
Olaparib 10 950 94.0
Veliparib 0.01 14,258 10.0
Veliparib 0.1 11,089 30.0
Veliparib 1 6,337 60.0
Veliparib 10 3,168 80.0

Table 2: Quantification of DNA Damage Response to

Etoposide Treatment

Etoposide Concentration

Treatment Time (hours)

Mean Fluorescence

(nM) Intensity (MFI)
0 (Control) 1 1,250

10 1 8,750

10 2 15,300

50 1 18,900

50 2 25,600

Experimental Protocols
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Protocol 1: General Staining for PARP Activity in
Suspension Cells

Materials and Reagents:

Suspension cells (e.g., Jurkat, K562)

o Complete cell culture medium

o DNA damaging agent (e.g., 10 mM Hz202)

o Clickable 2'-Deoxy-NAD+ analog (e.g., Alkyne-2'-Deoxy-NAD+)
o Phosphate-Buffered Saline (PBS)

» Fixative (e.g., 4% paraformaldehyde in PBS)

» Permeabilization Buffer (e.g., 0.5% Triton X-100 in PBS)

e Click reaction cocktail:

[¢]

Fluorescent azide (e.g., Alexa Fluor 488 Azide)

[¢]

Copper (I) Sulfate (CuSQOa)

o

Reducing agent (e.g., Sodium Ascorbate)

o

Copper chelator/ligand (e.g., THPTA)
o Flow cytometry tubes

e Flow cytometer

Procedure:

e Cell Culture and Treatment: Culture cells to a density of approximately 1 x 10° cells/mL.
Induce DNA damage by treating cells with a DNA damaging agent (e.g., 10 mM H20: for 10
minutes at 37°C). A negative control of untreated cells should be included.
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e Probe Incubation: Wash the cells once with warm PBS and resuspend in serum-free medium
containing the clickable 2'-Deoxy-NAD+ analog at a final concentration of 50-100 puM.
Incubate for 1-2 hours at 37°C.

o Fixation: Wash the cells twice with PBS. Resuspend the cell pellet in 1 mL of fixative and
incubate for 15 minutes at room temperature.

o Permeabilization: Wash the cells twice with PBS. Resuspend the cell pellet in 1 mL of
Permeabilization Buffer and incubate for 20 minutes at room temperature.

» Click Reaction: Wash the cells twice with PBS. Prepare the click reaction cocktail according
to the manufacturer's instructions. Resuspend the cell pellet in the click reaction cocktail and
incubate for 30-60 minutes at room temperature in the dark.

e Washing: Wash the cells three times with PBS containing 1% BSA.

o Flow Cytometry Analysis: Resuspend the cells in 500 pL of PBS and analyze on a flow
cytometer, exciting the fluorophore at the appropriate wavelength (e.g., 488 nm for Alexa
Fluor 488) and detecting the emission.

Protocol 2: High-Throughput Screening of PARP
Inhibitors

Procedure:
e Cell Plating: Seed cells in a 96-well plate at a density of 5 x 10* cells per well.

o Compound Treatment: Add test compounds at various concentrations to the wells. Include a
vehicle control (e.g., DMSO) and a known PARP inhibitor as a positive control (e.g.,
Olaparib). Incubate for 1 hour at 37°C.

o DNA Damage Induction: Add a DNA damaging agent (e.g., H202) to all wells except for the
negative control wells. Incubate for 10 minutes at 37°C.

e Probe Incubation: Wash the cells and add serum-free medium containing the clickable 2'-
Deoxy-NAD+ analog. Incubate for 1-2 hours at 37°C.
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o Fixation, Permeabilization, and Click Reaction: Follow steps 3-6 from Protocol 1, performing
the washes and reagent additions in the 96-well plate format.

» Data Acquisition: Resuspend the cells in PBS and acquire data using a high-throughput flow
cytometer.

» Data Analysis: Calculate the percent inhibition for each compound concentration relative to
the vehicle control.
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Caption: PARP1 activation and detection workflow.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15574088/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-flow-cytometry-with-2-deoxy-nad-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Cell Culture

Induce DNA Damage
(e.g., H202)

:

Incubate with Clickable
2'-Deoxy-NAD+ Probe

:

Fix and Permeabilize Cells

:

Perform Intracellular
Click Chemistry

:

Wash Cells

Analyze on Flow Cytometer

Click to download full resolution via product page

Caption: Flow cytometry experimental workflow.
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Caption: Logic of PARP inhibitor screening assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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